Cas no 2174940-53-3 ([(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride)

• Product Name: [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride
• CAS No: 2174940-53-3
• MF: C₈H₁₁Cl₃N₂
• MW: 241.545338869095
• CID: 4729598
• PubChem ID: 134210907
• Update Time: 2025-10-29

[(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride
• [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine HCl
• MFCD34184519
• SCHEMBL19816294
• (R)-(1-(2,4-Dichlorophenyl)ethyl)hydrazine HCl
• (R)-(1-(2,4-Dichlorophenyl)ethyl)hydrazine hydrochloride
• PS-17053
• 2174940-53-3
• F78140
• [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine hydrochloride

• Inchi： 1S/C8H10Cl2N2.ClH/c1-5(12-11)7-3-2-6(9)4-8(7)10;/h2-5,12H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： CNSJTJWZIWMNPC-NUBCRITNSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](C)NN)Cl.Cl

Computed Properties

• Exact Mass: 239.998781g/mol
• Monoisotopic Mass: 239.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride

Introduction to [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride (CAS No. 2174940-53-3)

[(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride (CAS No. 2174940-53-3) is a chiral hydrazine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a hydrazine functional group, which contribute to its potential applications in drug development and chemical synthesis.

The (1R)-1-(2,4-dichlorophenyl)ethyl moiety of the compound imparts chiral specificity, which is crucial for its biological activity and selectivity. Chiral compounds are of particular interest in pharmaceutical research due to their ability to interact with specific biological targets, leading to improved therapeutic outcomes and reduced side effects. The presence of the hydrazine group further enhances the compound's reactivity and versatility, making it a valuable building block in the synthesis of various bioactive molecules.

Recent studies have explored the potential of [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride in the development of novel drugs. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. The chiral nature of the compound allows for the selective synthesis of enantiomers with enhanced antiviral activity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against several RNA viruses, including influenza and coronaviruses.

In addition to antiviral applications, [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride has been investigated for its potential as a lead compound in the development of anticancer drugs. Research conducted at the National Cancer Institute highlighted the ability of this compound to selectively target cancer cells while minimizing toxicity to healthy cells. The mechanism of action involves the disruption of key cellular processes, such as DNA replication and protein synthesis, which are critical for cancer cell survival.

The synthetic accessibility and structural flexibility of [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride make it an attractive candidate for combinatorial chemistry approaches. These methods allow for the rapid generation of diverse chemical libraries, which can be screened for a wide range of biological activities. This has led to the discovery of several novel compounds with promising therapeutic potential in areas such as neurodegenerative diseases and metabolic disorders.

Beyond its direct applications in drug development, [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride has also been utilized as a versatile reagent in organic synthesis. Its reactivity with various functional groups enables it to participate in a wide array of chemical transformations, including condensation reactions, cycloadditions, and oxidative coupling reactions. These synthetic capabilities have broadened its utility in the preparation of complex organic molecules with diverse functionalities.

In conclusion, [(1R)-1-(2,4-dichlorophenyl)ethyl]hydrazine;hydrochloride (CAS No. 2174940-53-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.